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Compound of Interest

Compound Name: Rufigallol

Cat. No.: B1680268

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Rufigallol in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Rufigallol: Chemical and Physical Properties

The following table summarizes the key quantitative data for Rufigallol.
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Property Value Source
Molecular Formula C14HsOs [1112][3]
Molecular Weight 304.21 g/mol [1][3]14]
Red needles (crystallized from
Appearance ] [5]
dioxane)
] ] Sublimes without melting at
Melting Point [5]
365 °C
Boiling Point 405.05°C (rough estimate) [2]
Density 1.5387 (rough estimate) [2][3]
Solubility Soluble in dioxane [5]
Hydrogen Bond Donor Count 6 [1][3]
Hydrogen Bond Acceptor
8 [11[3]
Count
Topological Polar Surface Area 156 A2 [1103114]

Hazard Identification and Risk Assessment

Currently, specific toxicity data and GHS classification for Rufigallol are limited. Some sources

indicate "no data available" for hazard statements.[1] However, as a

hexahydroxyanthraquinone, it is prudent to handle it as a potentially hazardous substance.

Similar compounds can be harmful if swallowed, in contact with skin, or if inhaled, and may be

suspected of causing genetic defects. Therefore, a conservative approach to handling is

essential.

Potential Hazards:

 Inhalation: As a solid/powder, it may be harmful if inhaled.

» Skin Contact: May cause irritation upon contact.

o Eye Contact: May cause serious eye irritation.
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 Ingestion: May be harmful if swallowed.

A thorough risk assessment should be conducted before any handling of Rufigallol.[6]

Personal Protective Equipment (PPE) and
Engineering Controls

Given the potential hazards, the following engineering controls and PPE are mandatory to
minimize exposure.

» Ventilation: Always handle Rufigallol in a well-ventilated area. A chemical fume hood or a
Class Il Biosafety Cabinet (BSC) is recommended, especially when handling the powder
form, to minimize inhalation exposure.[7]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[8]
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PPE Item

Specification

Rationale

Hand Protection

Chemical-resistant, powder-
free nitrile gloves. Consider
double-gloving, with one cuff
under the gown and the other
over.[9][10] Change gloves
every 30-60 minutes or

immediately if contaminated.[9]

To prevent skin contact.
Thicker gloves generally offer

better protection.[9]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles are mandatory. A face
shield should be worn in
situations with a high risk of
splashing.[10][11]

To protect the eyes and face
from splashes and airborne

particles.

Body Protection

A disposable, long-sleeved,
solid-front laboratory coat or
gown made of a low-
permeability fabric (e.qg.,
polyethylene-coated
polypropylene). Cuffs should
be knitted or elasticated.[7][10]

To protect skin and personal

clothing from contamination.

Respiratory Protection

For handling powders outside
of a fume hood or for cleaning
up spills, a NIOSH-approved
N95 or higher-rated particulate
respirator is recommended.[7]
[10] Surgical masks offer little
to no protection from chemical

exposure.[7][9]

To prevent inhalation of

airborne particles.

Safe Handling and Operational Workflow

The following workflow outlines the procedural steps for the safe handling of Rufigallol, from

preparation to disposal.
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Safe handling workflow for Rufigallol.

e Preparation:

o Before starting, consult the Safety Data Sheet (SDS) and understand the potential
hazards.

o Assemble all necessary chemicals, equipment, and waste containers.
o Don the appropriate PPE as specified in the table above.
e Handling:

o Conduct all manipulations of Rufigallol, especially weighing and transferring the powder,
within a certified chemical fume hood to prevent inhalation of dust.

o Avoid the formation of dust.[8]
o Do not eat, drink, or smoke in the handling area.
 In Case of a Spill:
o Evacuate the immediate area if the spill is large or generates significant dust.

o For small spills, carefully clean up using appropriate spill kits. Avoid dry sweeping. Gently
cover the spill with absorbent material and then carefully collect it into a sealed container
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for disposal.
o Decontaminate the area thoroughly after cleanup.

e Post-Handling:

o

After completing the work, decontaminate all surfaces and equipment.

[e]

Segregate waste into appropriately labeled containers (see Section 5 for details).

o

Remove PPE carefully to avoid self-contamination. Gloves should be removed last and
turned inside out.[9]

(¢]

Wash hands thoroughly with soap and water after removing PPE.[9]

Waste Disposal Plan

All waste materials contaminated with Rufigallol must be treated as hazardous chemical
waste.

e Solid Waste:

o This includes contaminated PPE (gloves, gowns), absorbent materials from spills, and
empty containers.

o Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste
container.[12]

o Empty containers should be triple-rinsed (if appropriate for the next use) with a suitable
solvent, and the rinsate collected as hazardous liquid waste. Otherwise, the empty,
unrinsed container should be disposed of as solid hazardous waste.

e Liquid Waste:

o Solutions containing Rufigallol and solvents used for decontamination should be collected
in a sealed, labeled, and chemical-resistant hazardous waste container.

o Do not dispose of Rufigallol waste down the drain.[12]
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e Disposal Procedure:

o All hazardous waste must be disposed of through your institution's Environmental Health &
Safety (EH&S) department.[12] Follow all local, state, and federal regulations for
hazardous waste disposal.[6] Store waste containers in a designated, secure area until
collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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